1-{2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzoyl}piperidine

• IUPAC Name: [2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C21H21N3O3/c1-26-16-11-9-15(10-12-16)19-22-20(27-23-19)17-7-3-4-8-18(17)21(25)24-13-5-2-6-14-24/h3-4,7-12H,2,5-6,13-14H2,1H3
• InChI Key: WQEZZCLDPBETBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)N4CCCCC4
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

"1-{2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzoyl}piperidine" belongs to the class of compounds featuring a 1,2,4-oxadiazole ring, a structural motif known for its versatile biological activities and applications in material science. This compound, due to its unique structure, has been the subject of various studies aimed at exploring its synthesis, molecular structure, and potential applications.

Synthesis Analysis

The synthesis of compounds related to "1-{2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzoyl}piperidine" often involves multi-step chemical processes. These processes may include the conversion of organic acids into esters, hydrazides, and subsequently into 1,3,4-oxadiazole derivatives through cyclization reactions. The synthesis strategies are designed to introduce specific functional groups that contribute to the molecule's biological activity and chemical properties (Khalid et al., 2016).

Molecular Structure Analysis

The molecular structure of such compounds is characterized using techniques like single crystal X-ray diffraction, which provides insights into the conformation and crystalline structure. These studies reveal the preferred conformations of the piperazine or piperidine ring (often a chair conformation) and the orientation of substituents which significantly influence the compound's reactivity and interaction with biological targets (Kumara et al., 2017).

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. Compounds with similar structures, such as benzimidazole bridged benzophenone substituted indole scaffolds, have been tested for antimicrobial activity . In these studies, FtsZ, a key functional protein in bacterial cell division, has been recognized as a potential target .

Mode of Action

Based on the structure and the known activities of similar compounds, it is likely that it interacts with its target protein, potentially altering its function and leading to changes in the cellular processes controlled by this protein .

Biochemical Pathways

If ftsz is indeed a target, the compound could potentially affect bacterial cell division

Result of Action

Given the potential antimicrobial activity of similar compounds, it is possible that it could lead to the inhibition of bacterial cell division . This could result in the death of bacterial cells, thereby potentially providing an effective treatment for bacterial infections.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields such as medicine or materials science.